Cas no 50639-43-5 (1-[4-(benzyloxy)-2-{3-[4-(3,4-dimethylphenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl]propan-1-one dihydrochloride)

• Product Name: 1-[4-(benzyloxy)-2-{3-[4-(3,4-dimethylphenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl]propan-1-one dihydrochloride
• CAS No: 50639-43-5
• MF: C₃₁H₄₀Cl₂N₂O₄
• MW: 575.566307067871
• CID: 1568749
• PubChem ID: 3039464
• Update Time: 2025-04-21

1-[4-(benzyloxy)-2-{3-[4-(3,4-dimethylphenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl]propan-1-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[4-(benzyloxy)-2-{3-[4-(3,4-dimethylphenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl]propan-1-one dihydrochloride
• 1-[2-[3-[4-(3,4-dimethylphenyl)piperazin-1-yl]-2-hydroxypropoxy]-4-phenylmethoxyphenyl]propan-1-one,dihydrochloride
• 50639-43-5
• 1-Propanone, 1-(2-(3-(4-(3,4-dimethylphenyl)-1-piperazinyl)-2-hydroxypropoxy)-4-(phenylmethoxy)phenyl)-, dihydrochloride, (+-)-
• DTXSID00964875
• 1-[4-(Benzyloxy)-2-{3-[4-(3,4-dimethylphenyl)piperazin-1-yl]-2-hydroxypropoxy}phenyl]propan-1-one--hydrogen chloride (1/2)

• Inchi： 1S/C31H38N2O4.2ClH/c1-4-30(35)29-13-12-28(36-21-25-8-6-5-7-9-25)19-31(29)37-22-27(34)20-32-14-16-33(17-15-32)26-11-10-23(2)24(3)18-26;;/h5-13,18-19,27,34H,4,14-17,20-22H2,1-3H3;2*1H
• InChI Key： ZKZZDPOKFHUXLA-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(COC1C=C(C=CC=1C(CC)=O)OCC1C=CC=CC=1)CN1CCN(C2C=CC(C)=C(C)C=2)CC1

Computed Properties

• Exact Mass: 574.2368
• Monoisotopic Mass: 574.237
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 676
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Boiling Point: 686.6°C at 760 mmHg
• Flash Point: 369°C
• PSA: 62.24